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Compound of Interest

Compound Name: N-Methyl-4-nitrobenzamide

Cat. No.: B1296485

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety, handling, and Material Safety Data Sheet
(MSDS) information for N-Methyl-4-nitrobenzamide. The following sections detail the
chemical's hazards, safe handling procedures, emergency response, and physical and
chemical properties to ensure its responsible use in a laboratory setting.

Hazard Identification and Classification

N-Methyl-4-nitrobenzamide is classified as a hazardous substance. The primary hazards are
acute oral toxicity and the potential for skin sensitization.[1]

Table 1: GHS Classification[1]

Classification Category Hazard Statement

Acute toxicity, oral 4 H302: Harmful if swallowed

e . H317: May cause an allergic
Sensitization, Skin 1 ) )
skin reaction

Pictogram:

walt text
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Signal Word: Warning

Precautionary Statements:[1]

Code Statement
Avoid breathing
P261 _
dust/fume/gas/mist/vapours/spray.
P264 Wash hands thoroughly after handling.
Do not eat, drink or smoke when using this
P270
product.
P72 Contaminated work clothing should not be
allowed out of the workplace.
P280 Wear protective gloves/protective clothing/eye
protection/face protection.
P301+P317 IF SWALLOWED: Get medical help.
P302+P352 IF ON SKIN: Wash with plenty of water.
P31 Specific treatment (see supplemental first aid
instruction on this label).
P330 Rinse mouth.
P333+P317 If skin irritation or rash occurs: Get medical help.
Take off contaminated clothing and wash it
P362+P364
before reuse.
Dispose of contents/container to an approved
P501

waste disposal plant.

Physical and Chemical Properties

A summary of the known physical and chemical properties of N-Methyl-4-nitrobenzamide is

provided below. Data for closely related compounds are included for reference where specific

experimental data for N-Methyl-4-nitrobenzamide is not available.
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Table 2: Physical and Chemical Properties

Property Value Source

Molecular Formula C8H8N203 PubChem[1]

Molecular Weight 180.16 g/mol PubChem[1]
Not specified (related

Appearance compound 4-Nitrobenzamide is  PubChem][2]

a white powder)

Not specified (related

Melting Point compound 4-Nitrobenzamide: Fisher Scientific[3]
198 - 202 °C)
Boiling Point Not specified

Not specified (related
Solubility compound 4-Nitrobenzamide is

insoluble in water)

PubChem][2]

Handling and Storage

Proper handling and storage procedures are critical to minimize risk.

Safe Handling

¢ Ventilation: Handle in a well-ventilated place.[4] If dust or aerosols are generated, use local

exhaust ventilation.[5]

e Personal Protective Equipment (PPE): Wear appropriate personal protective equipment,

including chemical-resistant gloves, safety goggles, and a lab coat.[4]

e Hygiene: Avoid contact with skin and eyes.[4] Do not eat, drink, or smoke when using this

product. Wash hands thoroughly after handling.[5]

e Dust Formation: Avoid the formation of dust and aerosols.[4]

Storage

© 2025 BenchChem. All rights reserved. 3/8

Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/N-Methyl-4-nitrobenzamide
https://pubchem.ncbi.nlm.nih.gov/compound/N-Methyl-4-nitrobenzamide
https://pubchem.ncbi.nlm.nih.gov/compound/4-Nitrobenzamide
https://www.fishersci.com/store/msds?partNumber=AAA1153614&productDescription=4-NITROBENZAMIDE+98%2B%25+25G&vendorId=VN00024248&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/4-Nitrobenzamide
https://www.echemi.com/sds/methyl4-nitrobenzoate-pid_Rock4075.html
https://www.tcichemicals.com/BE/en/sds/N0323_EU_6N.pdf
https://www.echemi.com/sds/methyl4-nitrobenzoate-pid_Rock4075.html
https://www.echemi.com/sds/methyl4-nitrobenzoate-pid_Rock4075.html
https://www.tcichemicals.com/BE/en/sds/N0323_EU_6N.pdf
https://www.echemi.com/sds/methyl4-nitrobenzoate-pid_Rock4075.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1296485?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Conditions: Store in a tightly closed container in a dry, cool, and well-ventilated place.[3][5]

e Incompatible Materials: Keep away from strong oxidizing agents and strong bases.[3]
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Safe Handling and Storage Workflow
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Accidental Release Response Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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